molecular formula C23H23N3O2 B8474847 8-(1H-Indene-2-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one CAS No. 62620-98-8

8-(1H-Indene-2-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one

Cat. No. B8474847
CAS RN: 62620-98-8
M. Wt: 373.4 g/mol
InChI Key: YWRPPCFVBVFMLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(1H-Indene-2-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one is a useful research compound. Its molecular formula is C23H23N3O2 and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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properties

CAS RN

62620-98-8

Molecular Formula

C23H23N3O2

Molecular Weight

373.4 g/mol

IUPAC Name

8-(1H-indene-2-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one

InChI

InChI=1S/C23H23N3O2/c27-21(19-14-17-6-4-5-7-18(17)15-19)25-12-10-23(11-13-25)22(28)24-16-26(23)20-8-2-1-3-9-20/h1-9,14H,10-13,15-16H2,(H,24,28)

InChI Key

YWRPPCFVBVFMLS-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC12C(=O)NCN2C3=CC=CC=C3)C(=O)C4=CC5=CC=CC=C5C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Indene-2-carboxylic acid (12.8g) is dissolved in dry tetrahydrofuran (300 ml), cooled to 0° C, treated with N-methylmorpholine (40 drops), triethylamine (12 ml) and ethyl chloroformate (8.6g) and stirred for 30 minutes. To this mixture is added a suspension of 1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one (20.0g) in dry tetrahydrofuran (200 ml) and the mixture is stirred at 0° C for 30 minutes. The mixture is allowed to warm to room temperature and stirred for 16 hours. The precipitated solids are filtered off, washed with additional tetrahydrofuran, and the filtrate is concentrated. The semi-solid residue is dissolved in chloroform, washed with water and saturated sodium bicarbonate solution, dried, and concentrated to give the crude product.
Quantity
12.8 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
12 mL
Type
reactant
Reaction Step Three
Quantity
8.6 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three

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